Halobetasol Propionate-d5

Specification

• Molecular Formula: C₂₅H₂₆D₅ClF₂O₅
• Molecular Weight: 489.99

Introduction

Chemical Properties and Structure

Molecular Composition and Identification

Halobetasol Propionate-d5 features a molecular structure characterized by its steroid backbone with specific functional groups and deuterium labeling. Based on available data, the compound has the following properties:

Parameter	Value
Chemical Formula	C₂₅D₅H₂₆ClF₂O₅
CAS Number	66852-54-8
Reference Number	TR-H102302
Base Structure	Corticosteroid (pregna-1,4-diene-3,20-dione derivative)
Deuteration Pattern	Five deuterium atoms replacing hydrogens in the propionate group

The molecular structure maintains the core elements of halobetasol propionate while incorporating specific deuterium atoms at the propionate moiety.

Structural Features and Nomenclature

Halobetasol Propionate-d5 possesses several alternative chemical names and synonyms that highlight its structural characteristics:

• (6α,11β,16β)-21-Chloro-6,9-difluoro-11-hydroxy-16-methyl-17-(1-oxopropoxy)pregna-1,4-diene-3,20-dione (with deuterium substitutions)

• 21-Chloro-6alpha,9-difluoro-11beta,17-dihydroxy-16beta-methylpregna-1,4-diene-3,20-dione 17-propionate (deuterated form)

• Ultravate (deuterated form)

• BMY 30056 (deuterated form)

• CGP 14458 (deuterated form)

The structure features several key functional groups that contribute to its properties and applications:

• A pregna-1,4-diene-3,20-dione steroid backbone

• Fluorine atoms at positions 6 and 9

• A chlorine atom in the side chain at position 21

• A hydroxyl group at position 11

• A propionate ester group with five deuterium atoms at position 17

Comparison with Non-deuterated Halobetasol Propionate

Property	Halobetasol Propionate	Halobetasol Propionate-d5 (inferred)
Appearance	White to Off-White Solid	Similar white to off-white solid
Melting Point	213-215°C	Similar, potentially slightly higher due to deuteration
Boiling Point	570.7±50.0°C (Predicted)	Similar boiling range
Density	1.31±0.1 g/cm³ (Predicted)	Similar density
Solubility	Sparingly soluble in dioxane, slightly soluble in DMSO and methanol	Similar solubility profile
Storage Requirements	Refrigeration	Similar refrigerated storage recommended

The deuteration of the propionate group is expected to have minimal impact on these physical properties, though the isotope effect might result in slight differences in reaction kinetics and spectroscopic properties.

Applications in Analytical Chemistry and Research

Analytical Applications

Halobetasol Propionate-d5 serves several critical functions in analytical chemistry:

• Internal standard for liquid chromatography-mass spectrometry (LC-MS) analysis of halobetasol propionate in pharmaceutical formulations and biological samples

• Reference material for method development and validation of analytical procedures

• Tool for isotope dilution mass spectrometry, enabling highly accurate quantification

• Standard for stability-indicating assays and impurity profiling

The deuterium labeling provides a mass difference that allows researchers to distinguish between the analyte and internal standard even when they co-elute chromatographically, enhancing the accuracy and reliability of quantitative determinations.

Research Applications

Beyond basic analytical applications, Halobetasol Propionate-d5 supports various research endeavors:

• Pharmacokinetic studies investigating the absorption, distribution, metabolism, and excretion of halobetasol propionate

• Bioequivalence studies comparing generic formulations to the innovator product

• Manufacturing process development and quality control for pharmaceutical products

• Metabolism research, where the deuterated compound might serve as a probe to understand metabolic pathways

These applications highlight the importance of deuterated standards in modern pharmaceutical research and development processes.

Package Size	Price	Supplier Reference
25 mg	2,320.00 €	TR-H102302

This pricing indicates the specialized nature of deuterated compounds, which typically command premium prices compared to their non-deuterated counterparts due to the complexity of synthesis and purification processes. The commercial product is likely provided with accompanying certificates of analysis and safety data sheets detailing its specifications and handling requirements.